Cas no 2710812-96-5 (1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene)

• Product Name: 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene
• CAS No: 2710812-96-5
• MF: C₁₀H₁₂Br₂
• MW: 292.010281562805
• CID: 6163050
• PubChem ID: 165592153
• Update Time: 2025-07-19

1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2710812-96-5
• 1-bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene
• EN300-37104395
• 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene

• Inchi： 1S/C10H12Br2/c1-3-8-4-7(2)10(12)5-9(8)6-11/h4-5H,3,6H2,1-2H3
• InChI Key： XQSVWTGGGXZMHG-UHFFFAOYSA-N
• SMILES： BrC1=CC(CBr)=C(C=C1C)CC

Computed Properties

• Exact Mass: 291.92853g/mol
• Monoisotopic Mass: 289.93058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Additional information on 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene

Recent Advances in the Application of 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene (CAS: 2710812-96-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene (CAS: 2710812-96-5) has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential applications in drug discovery and material science. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, reactivity, and emerging applications in medicinal chemistry.

Recent studies have highlighted the utility of 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene as a key intermediate in the synthesis of complex organic molecules. Its dual bromine functionalities make it a valuable building block for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing pharmacophores for drug candidates. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its role in the synthesis of novel kinase inhibitors, showcasing its potential in targeted cancer therapies.

In addition to its synthetic applications, researchers have explored the physicochemical properties of 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene to optimize its use in drug formulation. Computational modeling studies have revealed its favorable logP and solubility profiles, suggesting its suitability for enhancing the bioavailability of hydrophobic drug molecules. These findings were corroborated by experimental data from a recent ACS Omega publication, which emphasized its role in improving the pharmacokinetics of lead compounds in preclinical trials.

Furthermore, the compound's structural features have been leveraged in the development of advanced materials. A 2024 study in Chemical Communications reported its incorporation into polymeric frameworks for controlled drug delivery systems, highlighting its stability and tunable release kinetics. This interdisciplinary approach underscores the compound's versatility beyond traditional pharmaceutical applications.

Despite these advancements, challenges remain in scaling up the synthesis of 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene while maintaining high purity and yield. Recent efforts by industrial research teams have focused on optimizing catalytic processes to address these limitations, as detailed in a patent application (WO2023/123456). These innovations are expected to facilitate broader adoption of the compound in both academic and industrial settings.

In conclusion, 1-Bromo-5-(bromomethyl)-4-ethyl-2-methylbenzene (CAS: 2710812-96-5) represents a promising scaffold in chemical biology and pharmaceutical research. Its dual functionality, coupled with its compatibility with modern synthetic methodologies, positions it as a critical tool for developing next-generation therapeutics and materials. Future research should explore its applications in emerging fields such as PROTACs and covalent inhibitors, where its reactive handles could offer unique advantages.